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Compound of Interest

Compound Name: n,3-dimethylbutanamide

Cat. No.: B1633665

Despite a clear chemical identity, N,3-dimethylbutanamide remains a molecule with a virtually
nonexistent public footprint in the scientific literature. An extensive search for its discovery,
history of synthesis, medicinal chemistry applications, and pharmacological properties has
yielded no significant findings. This suggests that the compound is likely a niche chemical
intermediate, a theoretical molecule with limited practical application, or a proprietary
compound whose research has not been disclosed publicly.

Basic chemical identifiers for N,3-dimethylbutanamide are available. It is registered under the
CAS number 21458-36-6 and has the molecular formula C6H13NO.[1] Its molecular weight is
approximately 115.17 g/mol .[2][3] The compound is also known by its synonym, N-
Methylisovaleramide.[2]

However, beyond these fundamental data points, the trail of public information grows cold.
There are no readily accessible scientific papers detailing its initial discovery or the historical
evolution of its synthesis. Efforts to uncover any exploration of its potential in medicinal
chemistry, including structure-activity relationship studies or target identification, have been
unsuccessful. Similarly, there is a complete absence of published pharmacological data,
leaving its mechanism of action, if any, entirely unknown.

While searches were conducted for related compounds, the information found for molecules
such as N,N-dimethylbutanamide or 3,3-dimethylbutanamide is not applicable to N,3-
dimethylbutanamide due to structural differences that would fundamentally alter its chemical
and biological properties.
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The lack of available information prevents the creation of an in-depth technical guide as
requested. Key components such as experimental protocols, quantitative data for tabulation,
and signaling pathways for visualization do not exist in the public domain. It is possible that
research on N,3-dimethylbutanamide has been conducted by private entities for proprietary
purposes and has not been published. Without access to such internal research, a
comprehensive technical whitepaper on the discovery and history of N,3-dimethylbutanamide
cannot be compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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